(Z)-2-Methoxy-2-butenoic acid

• IUPAC Name: (Z)-2-methoxybut-2-enoic acid
• InChI: InChI=1S/C5H8O3/c1-3-4(8-2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
• InChI Key: NVPNCVRJVRLJMU-ARJAWSKDSA-N
• Canonical SMILES: CC=C(C(=O)O)OC
• Isomeric SMILES: C/C=C(/C(=O)O)\OC
• Molecular Formula: C5H8O3
• Molecular Weight: 116.11 g/mol

Description

“(Z)-2-Methoxy-2-butenoic acid” is also known as “2-Methoxycrotonic acid methyl ester” and "2-Butenoic acid, 2-methoxy-, methyl ester, (Z)- (9CI)". It has a molecular formula of C6H10O3.

Scientific Research Applications

Pharmacological and Industrial Importance of Similar Compounds

• Therapeutic Applications of Phenolic Compounds :

  • Syringic Acid (SA) , a phenolic compound with methoxy groups, has demonstrated a wide range of therapeutic applications. These include prevention and treatment of diabetes, cardiovascular diseases, cancer, and cerebral ischemia. SA also possesses antioxidant, antimicrobial, anti-inflammatory, antiendotoxic, neuroprotective, and hepatoprotective activities. Its therapeutic properties are attributed to the presence of methoxy groups, which confer strong antioxidant activity and the potential to modulate enzyme activity and diverse transcription factors involved in various diseases. Besides its biomedical applications, SA has industrial uses in bioremediation, photocatalytic ozonation, and laccase-based catalysis (Srinivasulu et al., 2018).

• Sorption Properties and Environmental Applications :

  • Research on phenoxy herbicides , which are structurally related to (Z)-2-Methoxy-2-butenoic acid, indicates their interaction with soil components and minerals. This interaction is crucial for understanding the environmental behavior and remediation strategies of such compounds. The sorption of these herbicides can be influenced by soil properties like pH, organic carbon content, and iron oxides. This insight could be relevant for environmental applications of (Z)-2-Methoxy-2-butenoic acid or similar compounds (Werner et al., 2012).

• Chemical and Biological Activities of Methoxylated Lipids :

  • Methoxylated lipids, a group of compounds with methoxy groups, have shown interesting biological activities, including antibacterial, antifungal, antitumor, and antiviral properties. These compounds, isolated from bacterial or marine sources or synthesized, underscore the significance of the methoxy group in biological activity. Given the structural relevance, (Z)-2-Methoxy-2-butenoic acid may possess similar properties, warranting further research (Carballeira, 2002).